Cas no 153252-86-9 (2-Azidoethyl α-L-fucopyranoside)

• Product Name: 2-Azidoethyl α-L-fucopyranoside
• CAS No: 153252-86-9
• MF: C₈H₁₅N₃O₅
• MW: 233.22
• CID: 5091783
• Update Time: 2025-10-28

2-Azidoethyl α-L-fucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-Azidoethyl α-L-fucopyranoside

• Inchi： 1S/C8H15N3O5/c1-4-5(12)6(13)7(14)8(16-4)15-3-2-10-11-9/h4-8,12-14H,2-3H2,1H3/t4-,5+,6+,7-,8+/m0/s1
• InChI Key： JONLNJKPNQVZQA-FMGWEMOISA-N
• SMILES： O([C@@H]1O[C@@H](C)[C@@H](O)[C@@H](O)[C@@H]1O)CCN=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 2-Azidoethyl α-L-fucopyranoside

2-Azidoethyl α-L-fucopyranoside (CAS No. 153252-86-9): A Comprehensive Overview

2-Azidoethyl α-L-fucopyranoside (CAS No. 153252-86-9) is a specialized carbohydrate derivative that has garnered significant attention in glycobiology and medicinal chemistry. This compound, featuring an azidoethyl group attached to the α-L-fucopyranoside moiety, serves as a versatile building block for synthesizing glycoconjugates and probing biological interactions. Its unique structure makes it invaluable for click chemistry applications, particularly in the study of cell-surface glycans and glycoprotein engineering.

The growing interest in 2-Azidoethyl α-L-fucopyranoside aligns with recent advancements in glycoscience and bioconjugation techniques. Researchers are increasingly exploring its potential in vaccine development, drug delivery systems, and diagnostic tools. The compound's azide functionality enables efficient coupling with alkyne-bearing molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone reaction in modern chemical biology.

From a structural perspective, 2-Azidoethyl α-L-fucopyranoside consists of a fucose sugar unit in its α-L configuration, which is particularly relevant for studying fucose-binding lectins and fucosylated biomarkers. The azidoethyl spacer provides optimal distance for subsequent conjugation while maintaining the biological activity of the fucose moiety. This characteristic has made it crucial for investigating host-pathogen interactions and immune response modulation.

The synthesis of 2-Azidoethyl α-L-fucopyranoside typically involves glycosylation reactions followed by azide introduction, with careful control of stereochemistry to preserve the α-linkage. Recent improvements in synthetic methodologies have enhanced the compound's accessibility, supporting its expanding applications in glycan microarray technology and cell labeling experiments.

In pharmaceutical research, 2-Azidoethyl α-L-fucopyranoside derivatives are being investigated for their potential in targeted therapies, particularly in cancer treatment where abnormal fucosylation patterns are observed. The compound's ability to serve as a metabolic precursor for modified glycans makes it valuable for studying glycosylation disorders and developing glycosidase inhibitors.

The analytical characterization of 2-Azidoethyl α-L-fucopyranoside typically employs NMR spectroscopy and mass spectrometry techniques. These methods confirm the compound's structure and purity, which are critical for biological applications. Recent studies have also utilized computational modeling to predict its interactions with various biological targets.

From a commercial perspective, the demand for 2-Azidoethyl α-L-fucopyranoside has grown alongside the expansion of glycotherapeutics and glycoengineering applications. Suppliers often provide the compound with varying degrees of purity, tailored for different research needs. Proper storage conditions, typically at -20°C in anhydrous environments, are recommended to maintain its stability.

Future research directions for 2-Azidoethyl α-L-fucopyranoside include its incorporation into multivalent glycoconjugates and exploration in neural glycobiology. The compound's versatility continues to make it a valuable tool for advancing our understanding of glycan-mediated biological processes and developing novel glycan-based therapeutics.